Macrophin
Macrophin
Macrophin is a natural product found in Macrophoma commelinae and Diplogelasinospora grovesii with data available.
Brand Name:
Vulcanchem
CAS No.:
115722-21-9
VCID:
VC20880133
InChI:
InChI=1S/C17H20O8/c1-10(2)7-15(20)24-9-12-16(23-4)11(8-18)13(25-17(12)21)5-6-14(19)22-3/h5-7,18H,8-9H2,1-4H3/b6-5+
SMILES:
CC(=CC(=O)OCC1=C(C(=C(OC1=O)C=CC(=O)OC)CO)OC)C
Molecular Formula:
C17H20O8
Molecular Weight:
352.3 g/mol
Macrophin
CAS No.: 115722-21-9
Cat. No.: VC20880133
Molecular Formula: C17H20O8
Molecular Weight: 352.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Macrophin is a natural product found in Macrophoma commelinae and Diplogelasinospora grovesii with data available. |
|---|---|
| CAS No. | 115722-21-9 |
| Molecular Formula | C17H20O8 |
| Molecular Weight | 352.3 g/mol |
| IUPAC Name | [5-(hydroxymethyl)-4-methoxy-6-[(E)-3-methoxy-3-oxoprop-1-enyl]-2-oxopyran-3-yl]methyl 3-methylbut-2-enoate |
| Standard InChI | InChI=1S/C17H20O8/c1-10(2)7-15(20)24-9-12-16(23-4)11(8-18)13(25-17(12)21)5-6-14(19)22-3/h5-7,18H,8-9H2,1-4H3/b6-5+ |
| Standard InChI Key | YVTIJGPTRUSDKT-AATRIKPKSA-N |
| Isomeric SMILES | CC(=CC(=O)OCC1=C(C(=C(OC1=O)/C=C/C(=O)OC)CO)OC)C |
| SMILES | CC(=CC(=O)OCC1=C(C(=C(OC1=O)C=CC(=O)OC)CO)OC)C |
| Canonical SMILES | CC(=CC(=O)OCC1=C(C(=C(OC1=O)C=CC(=O)OC)CO)OC)C |
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